Cas no 1260799-00-5 (6-Bromobenzo[c]isoxazol-3(1H)-one)
6-Bromobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- D78660
- SCHEMBL6169043
- 6-Bromobenzo[c]isoxazol-3(1H)-one
- 6-BROMO-1,3-DIHYDRO-2,1-BENZOXAZOL-3-ONE
- 1260799-00-5
-
- Inchi: 1S/C7H4BrNO2/c8-4-1-2-5-6(3-4)9-11-7(5)10/h1-3,9H
- InChI Key: VNHQGDZYLCGCRX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=O)ONC=2C=1
Computed Properties
- Exact Mass: 212.94254g/mol
- Monoisotopic Mass: 212.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
6-Bromobenzo[c]isoxazol-3(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1796193-1g |
6-Bromobenzo[c]isoxazol-3(1H)-one |
1260799-00-5 | 98% | 1g |
¥6215.00 | 2025-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY489513-1g |
6-Bromobenzo[c]isoxazol-3(1H)-one |
1260799-00-5 | ≥95% | 1g |
¥10980.00 | 2025-08-06 | |
| eNovation Chemicals LLC | Y4031063-1g |
6-Bromobenzo[c]isoxazol-3(1H)-one |
1260799-00-5 | 95+% | 1g |
$715 | 2025-08-06 | |
| eNovation Chemicals LLC | Y1507698-1g |
6-Bromobenzo[c]isoxazol-3(1H)-one |
1260799-00-5 | 95+% | 1g |
$820 | 2025-08-06 |
6-Bromobenzo[c]isoxazol-3(1H)-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 6-Bromobenzo[c]isoxazol-3(1H)-one
Introduction to 6-Bromobenzo[c]isoxazol-3(1H)-one (CAS No. 1260799-00-5) and Its Emerging Applications in Chemical Biology
6-Bromobenzo[c]isoxazol-3(1H)-one, identified by the chemical identifier CAS No. 1260799-00-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the isoxazole class, which is known for its broad spectrum of pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a bromine substituent at the para position of the benzene ring enhances its reactivity, making it a valuable scaffold for further derivatization and drug development.
The isoxazole core in 6-Bromobenzo[c]isoxazol-3(1H)-one is a five-membered ring containing an oxygen atom and a nitrogen atom, which contributes to its stability and versatility in various chemical reactions. This structural motif is frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The bromine atom at the 6-position serves as a handle for functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents for optimizing biological activity.
Recent advancements in medicinal chemistry have highlighted the utility of 6-Bromobenzo[c]isoxazol-3(1H)-one as a key intermediate in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role in developing inhibitors targeting protein-protein interactions (PPIs), which are critical in many disease pathways. The compound’s ability to modulate PPIs has been explored in the context of cancer therapy, where disrupting aberrant protein interactions can lead to tumor suppression.
In addition to its applications in oncology, 6-Bromobenzo[c]isoxazol-3(1H)-one has shown promise in addressing inflammatory diseases. Researchers have leveraged its structural framework to design molecules that inhibit inflammatory cytokine production by targeting signaling pathways such as NF-κB. The bromine substituent facilitates further chemical modifications, allowing for the creation of analogs with enhanced potency and selectivity. These derivatives are being evaluated in preclinical studies for their potential as anti-inflammatory agents.
The compound’s relevance extends to antimicrobial research as well. The isoxazole scaffold has been identified as a promising structure for combating resistant bacterial strains by interfering with essential bacterial processes. 6-Bromobenzo[c]isoxazol-3(1H)-one and its derivatives exhibit inhibitory effects on bacterial enzymes involved in DNA replication and metabolism, offering a new avenue for developing antibiotics with reduced resistance profiles.
From a synthetic chemistry perspective, 6-Bromobenzo[c]isoxazol-3(1H)-one serves as an excellent precursor for constructing more complex heterocyclic systems. Its reactivity allows for the introduction of various functional groups, enabling the exploration of diverse chemical space. This flexibility has been exploited in designing molecules with targeted biological activities, including those relevant to neurodegenerative disorders such as Alzheimer’s disease. The compound’s derivatives have shown potential in modulating neurotransmitter receptors and reducing amyloid-beta aggregation.
The growing interest in 6-Bromobenzo[c]isoxazol-3(1H)-one underscores its significance as a building block in modern drug discovery. Its unique combination of structural features and reactivity makes it indispensable for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications, this compound is poised to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic areas.
1260799-00-5 (6-Bromobenzo[c]isoxazol-3(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)